(E)-3-(2-ethoxyphenyl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H13NO2S3/c1-2-19-13-8-4-3-7-12(13)17-15(18)14(22-16(17)20)10-11-6-5-9-21-11/h3-10H,2H2,1H3/b14-10+
• InChI Key: FHQSITBMACUAPI-GXDHUFHOSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: CCOC1=CC=CC=C1N2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C16H13NO2S3
• Molecular Weight: 347.5 g/mol

Description

The compound “(E)-3-(2-ethoxyphenyl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one” belongs to a class of organic compounds known as thiazolidinones. These are organoheterocyclic compounds containing a ring made up of one oxygen atom, one nitrogen atom, one sulfur atom, and two carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a thiazolidinone core, which is a five-membered ring containing nitrogen, sulfur, and oxygen atoms. It also has a thiophene ring (a five-membered ring containing four carbon atoms and a sulfur atom) and an ethoxyphenyl group attached to it.

Chemical Reactions Analysis

Thiazolidinones, in general, can undergo a variety of chemical reactions, including ring-opening reactions, oxidation, and reduction. The specific reactions that this compound can undergo would depend on the reaction conditions and the other reactants present.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies, it’s hard to predict the exact mechanism of action of this compound. Thiazolidinones are known to have various biological activities, including antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Without specific information, it’s hard to predict the safety and hazards associated with this compound.

Future Directions

The future directions for research on this compound would likely involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity, optimizing its synthesis, and studying its reactivity.